2-Amino-1-(2-bromo-5-chlorophenyl)ethanone

• Molecular Formula: C8H7BrClNO
• Molecular Weight: 248.50 g/mol
• IUPAC Name: 2-amino-1-(2-bromo-5-chlorophenyl)ethanone
• InChI: InChI=1S/C8H7BrClNO/c9-7-2-1-5(10)3-6(7)8(12)4-11/h1-3H,4,11H2
• InChI Key: YADLWQVLBWPCDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)CN)Br

Description

2-Amino-1-(2-bromo-5-chlorophenyl)ethanone is an organic compound with the molecular formula C8H7BrClNO It is a derivative of ethanone, where the phenyl ring is substituted with bromine and chlorine atoms, and an amino group is attached to the ethanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(2-bromo-5-chlorophenyl)ethanone typically involves the bromination and chlorination of precursor compoundsThe reaction conditions often include the use of solvents like benzene and catalysts to facilitate the bromination process .

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination and chlorination processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of automated systems and advanced purification techniques helps in obtaining high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(2-bromo-5-chlorophenyl)ethanone undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes and hydrazones.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions are common, where the bromine or chlorine atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Reagents like sodium nitrite and diluted hydrochloric acid are used for oxidation reactions.

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Reagents such as thiourea and substituted thioamides are used for substitution reactions.

Major Products Formed

The major products formed from these reactions include oximes, hydrazones, and various substituted derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

2-Amino-1-(2-bromo-5-chlorophenyl)ethanone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-1-(2-bromo-5-chlorophenyl)ethanone involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of cellular signaling pathways .

Comparison with Similar Compounds

Similar Compounds

2-Bromo-1-phenylethanone: Similar in structure but lacks the amino and chlorine substituents.

2-Amino-5-bromobenzoic acid: Contains an amino and bromine group but differs in the overall structure.

2-Dimethylamino-2-bromo-1-1-biphenyl: Shares the bromine substitution but has a different core structure.

Uniqueness

2-Amino-1-(2-bromo-5-chlorophenyl)ethanone is unique due to the specific combination of bromine, chlorine, and amino groups on the phenyl ring. This unique substitution pattern imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.